Cas no 1263366-13-7 (1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone)

• Product Name: 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone
• CAS No: 1263366-13-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 4692225
• Update Time: 2025-06-20

1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone
• 1-(6-chloropyridin-3-yl)-2-(1,3-dioxolan-2-yl)ethanone
• FCH1726525

• Inchi： 1S/C10H10ClNO3/c11-9-2-1-7(6-12-9)8(13)5-10-14-3-4-15-10/h1-2,6,10H,3-5H2
• InChI Key： RAPYBDMRWJKJSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC1OCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone

Professional Introduction to Compound with CAS No. 1263366-13-7 and Product Name: 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone

The compound with the CAS number 1263366-13-7 and the product name 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates a chloropyridine moiety linked to a dioxolane group, which together with an acetyl ketone functionality, creates a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the area of heterocyclic chemistry has highlighted the importance of chloropyridine derivatives in the development of novel therapeutic agents. The presence of a chlorine atom at the 6-position of the pyridine ring enhances the electrophilicity of the ring system, making it a valuable component for nucleophilic substitution reactions. This property has been exploited in various synthetic strategies to introduce diverse functional groups, thereby expanding the chemical space for drug design. The 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone compound exemplifies this trend by combining the chloropyridine moiety with a dioxolane ring, which is known for its stability and ability to participate in various organic transformations.

The dioxolane group in this compound is particularly noteworthy as it serves as a protecting group for alcohols and as a leaving group in nucleophilic substitution reactions. This dual functionality makes it an attractive component for constructing complex molecules with precise control over stereochemistry and reactivity. In addition, the acetyl ketone moiety provides a site for further derivatization, allowing for the introduction of additional pharmacophores or bioisosteres. These features collectively make 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone a promising candidate for use in medicinal chemistry campaigns targeting various disease indications.

Current research in medicinal chemistry has demonstrated that compounds incorporating both pyridine and dioxolane moieties often exhibit enhanced biological activity due to their ability to interact with multiple targets or to undergo metabolic transformations that improve bioavailability. For instance, studies have shown that chloropyridine derivatives can act as inhibitors of enzymes involved in cancer metabolism, while dioxolane-containing compounds have been explored for their anti-inflammatory and antimicrobial properties. The combination of these structural elements in 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone suggests that it may possess multiple biological activities, making it a valuable scaffold for further investigation.

In terms of synthetic methodology, the preparation of 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of a chloropyridine precursor followed by the introduction of a dioxolane ring through reactions such as epoxide ring-opening or cycloaddition reactions. The final step involves the formation of the acetyl ketone group, which can be achieved through oxidation or condensation reactions. Each step must be carefully controlled to avoid side reactions and to ensure that the desired product is obtained in high enantiomeric purity if necessary.

The importance of enantiomeric purity cannot be overstated in pharmaceutical chemistry, as many drugs exhibit different biological activities depending on their stereochemistry. The presence of chiral centers in 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone necessitates careful consideration during synthesis and purification to ensure that only one enantiomer is present in the final product. This can be achieved through asymmetric synthesis techniques or by using chiral auxiliaries or catalysts that direct the reaction towards one enantiomer preferentially.

Once synthesized, 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-yl)-ethanone can be subjected to various biological evaluations to assess its potential therapeutic applications. These evaluations often involve testing the compound against a range of target enzymes or receptors using biochemical assays or high-throughput screening (HTS) platforms. Additionally, animal models can be employed to assess pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies provide valuable insights into the compound's potential as a lead molecule for drug development.

The latest advancements in computational chemistry have also played a significant role in evaluating compounds like 1-(6-Chloro-pyridin-3-yl)-2-(1,3-dioxolan-2-y)l-ethanone before they are synthesized experimentally. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure and electronic properties. These predictions can guide synthetic efforts by identifying key pharmacophores or by suggesting modifications that could improve binding affinity or selectivity. Furthermore, virtual screening methods can be used to identify potential lead compounds from large libraries of molecules based on their predicted biological activity.

In conclusion,1-(6-Chloro-pyridin - 3 - yl) - 2 - ( 1 , 3 - dioxolan - 2 - yl) - ethanone represents an exciting development in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. The combination of a chloropyridine moiety with a dioxolane ring provides a versatile scaffold for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is likely to play an important role in future drug development efforts.